Cas no 1806643-50-4 (Methyl 3-cyano-2-(2-cyanoethyl)benzoate)

• Product Name: Methyl 3-cyano-2-(2-cyanoethyl)benzoate
• CAS No: 1806643-50-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4950099
• Update Time: 2025-06-09

Methyl 3-cyano-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H10N2O2/c1-16-12(15)11-5-2-4-9(8-14)10(11)6-3-7-13/h2,4-5H,3,6H2,1H3
• InChI Key： AXEOAVGPZDGRJH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C#N)C=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9

Additional information on Methyl 3-cyano-2-(2-cyanoethyl)benzoate

Methyl 3-Cyano-2-(2-Cyanoethyl)Benzoate: A Comprehensive Overview

Methyl 3-cyano-2-(2-cyanoethyl)benzoate, with the CAS number 1806643-50-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and two cyano groups attached to the benzene ring. The presence of these functional groups makes it a versatile molecule with potential applications in various industries.

The methyl ester group in the compound plays a crucial role in its solubility and reactivity. Methyl esters are commonly used in organic synthesis due to their stability and ease of handling. The cyano groups, on the other hand, introduce electron-withdrawing effects, which can influence the electronic properties of the molecule. These properties make methyl 3-cyano-2-(2-cyanoethyl)benzoate a valuable component in the synthesis of advanced materials, such as polymers and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers. Researchers have explored its use as a monomer in polymerization reactions, where its cyano groups can participate in various polymerization mechanisms, including free radical and step-growth polymerization. The resulting polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive, and electronics industries.

In addition to its role in polymer synthesis, methyl 3-cyano-2-(2-cyanoethyl)benzoate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with certain drug molecules has been investigated for targeted drug delivery applications. The compound's cyano groups can act as binding sites for metal ions, enabling the creation of metallo-drug complexes that can be selectively delivered to specific tissues or cells.

The synthesis of methyl 3-cyano-2-(2-cyanoethyl)benzoate involves a series of well-established organic reactions. Typically, the compound is prepared through a combination of nucleophilic substitution and esterification reactions. The starting material is often derived from benzene derivatives, which are subjected to cyanation reactions to introduce the cyano groups. The final step involves esterification with methanol to form the methyl ester group.

From an environmental perspective, methyl 3-cyano-2-(2-cyanoethyl)benzoate has been evaluated for its biodegradability and toxicity. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Its toxicity profile suggests low acute toxicity to aquatic organisms, making it a safer option for industrial applications compared to some other similar compounds.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for methyl 3-cyano-2-(2-cyanoethyl)benzoate to enhance yield and reduce production costs. Additionally, researchers are exploring its potential as a building block for more complex molecules with tailored properties for specific applications.

In conclusion, methyl 3-cyano-2-(2-cyanoethyl)benzoate (CAS No. 1806643-50-4) is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for scientists and engineers working on cutting-edge technologies.